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Compound of Interest

Compound Name: Dimethylaminomethylene chloride

Cat. No.: B8503496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Chloromethylene)dimethylammonium chloride, commonly known as the Vilsmeier reagent, is a

highly versatile and reactive organic compound with the general formula [(CH₃)₂N=CHCl]⁺Cl⁻.

It is a powerful electrophile and a cornerstone reagent in organic synthesis, most notably for

the introduction of a formyl group (-CHO) onto a wide range of substrates in the Vilsmeier-

Haack reaction. This guide provides a comprehensive overview of its synthesis, properties, and

key applications, with a focus on detailed experimental protocols and data presentation for the

scientific community.

Properties of (Chloromethylene)dimethylammonium
Chloride
The physical and chemical properties of the Vilsmeier reagent are crucial for its handling,

storage, and application in synthesis. It is a moisture-sensitive solid, and its reactivity is largely

dictated by the electrophilic nature of the central carbon atom.
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Property Value Citations

Molecular Formula C₃H₇Cl₂N [1]

Molecular Weight 128.00 g/mol [1]

Appearance White to pale-yellow solid [2]

Melting Point 130-139 °C (decomposes) [3]

Solubility

Soluble in polar organic

solvents like CH₂Cl₂, CH₃CN;

reacts violently with water.

[4][5]

Stability

Unstable, moisture-sensitive.

Should be stored under inert

gas and refrigerated.

[5][6]

Safety Information: The Vilsmeier reagent is corrosive and causes skin and eye irritation. It may

also cause respiratory irritation. Appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn when handling this compound. All

manipulations should be performed in a well-ventilated fume hood.[7]

Synthesis of (Chloromethylene)dimethylammonium
Chloride
The Vilsmeier reagent is typically prepared in situ by the reaction of N,N-dimethylformamide

(DMF) with an acidic chloride. Several methods have been developed, each with its own

advantages and disadvantages regarding safety, cost, and efficiency.

Common Synthetic Routes
From N,N-Dimethylformamide (DMF) and Phosphorus Oxychloride (POCl₃): This is one of

the most common methods for generating the Vilsmeier reagent. The reaction is

straightforward and proceeds readily at low temperatures.[8]

From N,N-Dimethylformamide (DMF) and Thionyl Chloride (SOCl₂): Thionyl chloride is

another effective reagent for the synthesis of the Vilsmeier reagent. This method is also

widely used and offers a good yield of the desired product.[8][9]
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From N,N-Dimethylformamide (DMF) and Phosgene (COCl₂): Phosgene, a highly toxic gas,

can be used to prepare the Vilsmeier reagent. Due to the hazardous nature of phosgene, this

method is generally reserved for specific applications where other methods are not suitable.

[2]

From N,N-Dimethylformamide (DMF) and Phthaloyl Dichloride: A more environmentally

benign approach involves the use of phthaloyl dichloride. This method avoids the use of

highly toxic reagents and produces phthalic anhydride as a byproduct, which can be easily

removed.[10][11]

Experimental Protocols
1. Synthesis from N,N-Dimethylformamide and Phosphorus Oxychloride[8]

Materials:

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

Procedure:

In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen

inlet, place anhydrous N,N-dimethylformamide (1.0 eq) in the chosen anhydrous solvent.

Cool the flask to 0 °C in an ice bath.

Slowly add phosphorus oxychloride (1.0 eq) dropwise to the stirred solution, maintaining

the temperature below 5 °C.

After the addition is complete, allow the mixture to warm to room temperature and stir for

1-2 hours.

The resulting white to pale-yellow precipitate is the Vilsmeier reagent, which can be used

directly for subsequent reactions.
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2. Synthesis from N,N-Dimethylformamide and Thionyl Chloride[9]

Materials:

N,N-Dimethylformamide (DMF)

Thionyl chloride (SOCl₂)

Mixed solvent (e.g., 2-methyl-1-propanol and water)

Procedure:

In a reaction vessel, combine N,N-dimethylformamide (1.0 eq) with the mixed solvent.

Cool the mixture and slowly add an equimolar amount of thionyl chloride dropwise while

maintaining the temperature at 20 °C.

The reaction is then carried out in three phases:

Constant temperature at 35 °C for 1 hour.

Gradual temperature increase to 45 °C (at 0.5 °C/min) and hold for 0.5 hours, then

increase to 50 °C (at 1 °C/min) and hold for 0.5 hours.

Reflux for 2 hours.

After the reaction, sulfur dioxide is removed under reduced pressure to yield the Vilsmeier

reagent.

Logical Relationships in Synthesis
The formation of the Vilsmeier reagent involves the nucleophilic attack of the oxygen atom of

DMF on the electrophilic center of the acid chloride, followed by elimination to form the stable

iminium salt.
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Caption: General synthesis pathway of the Vilsmeier reagent.

Experimental Workflow for a Typical Vilsmeier-
Haack Reaction
The Vilsmeier-Haack reaction is a powerful formylation method that utilizes the Vilsmeier

reagent. The general workflow involves the formation of the reagent, followed by the reaction

with a suitable substrate and subsequent hydrolysis.
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Caption: A typical workflow for the Vilsmeier-Haack formylation reaction.
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Applications in Drug Development and Organic
Synthesis
The Vilsmeier reagent is a key intermediate in the synthesis of a wide variety of organic

molecules, including many with important biological activities. Its ability to introduce a formyl

group provides a versatile handle for further chemical transformations.

Synthesis of Aldehydes: The most prominent application is the formylation of electron-rich

aromatic and heteroaromatic compounds to produce the corresponding aldehydes. These

aldehydes are valuable precursors in the synthesis of pharmaceuticals and other fine

chemicals.[8]

Synthesis of Heterocyclic Compounds: The Vilsmeier reagent is instrumental in the

construction of various heterocyclic ring systems, such as pyrazoles, indoles, and quinolines.

[12]

Conversion of Alcohols and Carboxylic Acids: It can be used to convert alcohols to alkyl

chlorides and carboxylic acids to acid chlorides.[10]

Synthesis of Amides and Esters: In the presence of amines or alcohols, the Vilsmeier

reagent can facilitate the formation of amides and esters, respectively.[13]

Conclusion
(Chloromethylene)dimethylammonium chloride, the Vilsmeier reagent, remains an

indispensable tool in modern organic synthesis. Its straightforward preparation and high

reactivity make it the reagent of choice for a multitude of chemical transformations, particularly

formylation reactions. A thorough understanding of its properties, synthesis, and handling is

essential for its safe and effective utilization in research and development, contributing to the

advancement of medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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